N-(4-acetamidophenyl)-2-{[1-({[(4-fluorophenyl)methyl]carbamoyl}methyl)-5-(hydroxymethyl)-1H-imidazol-2-yl]sulfanyl}acetamide

• IUPAC Name: 2-[2-[2-(4-acetamidoanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C23H24FN5O4S/c1-15(31)27-18-6-8-19(9-7-18)28-22(33)14-34-23-26-11-20(13-30)29(23)12-21(32)25-10-16-2-4-17(24)5-3-16/h2-9,11,30H,10,12-14H2,1H3,(H,25,32)(H,27,31)(H,28,33)
• InChI Key: HNQXDTWFTSSFAG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CSC2=NC=C(N2CC(=O)NCC3=CC=C(C=C3)F)CO
• Molecular Formula: C23H24FN5O4S
• Molecular Weight: 485.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the acetamidophenyl group could be introduced via an acetylation reaction, and the imidazole ring could be formed via a cyclization reaction.

Molecular Structure Analysis

The presence of the imidazole ring and the sulfanyl group could potentially allow for interesting interactions, such as hydrogen bonding or coordination to metal ions. The fluorophenyl group could contribute to the overall polarity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the imidazole ring is a common motif in biologically active compounds and is known to participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorophenyl group could increase the compound’s lipophilicity, potentially affecting its solubility and distribution in biological systems.

Safety and Hazards

Without specific data, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could explore the potential applications of this compound, particularly given the presence of the imidazole ring, which is a common feature in many biologically active compounds.